Cas no 477886-98-9 ([2-(4-bromo-2-fluorophenoxy)phenyl]methanol)

• Product Name: [2-(4-bromo-2-fluorophenoxy)phenyl]methanol
• CAS No: 477886-98-9
• CID: 4652918
• Update Time: 2025-05-19

[2-(4-bromo-2-fluorophenoxy)phenyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-bromo-2-fluorophenoxy)phenyl]methanol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on [2-(4-bromo-2-fluorophenoxy)phenyl]methanol

Compound Introduction: [2-(4-bromo-2-fluorophenoxy)phenyl]methanol (CAS No. 477886-98-9)

The compound [2-(4-bromo-2-fluorophenoxy)phenyl]methanol, identified by the CAS number 477886-98-9, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. Its unique structural features, characterized by a brominated and fluorinated phenyl ring coupled with a hydroxymethyl group, make it a promising candidate for various biological and chemical applications.

This compound belongs to the class of phenolic derivatives, which have been extensively studied due to their diverse pharmacological properties. The presence of both bromine and fluorine substituents in the aromatic ring enhances its potential as a bioactive scaffold. These halogen atoms are known to improve metabolic stability and binding affinity, making the compound an attractive candidate for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated aromatic compounds in the design of novel therapeutic agents. The structural motif of [2-(4-bromo-2-fluorophenoxy)phenyl]methanol aligns well with this trend, as it combines the benefits of halogenation with the flexibility of a hydroxymethyl group. This dual functionality allows for further derivatization and optimization, enabling the development of more effective pharmacological entities.

In the context of drug discovery, this compound has shown potential in various preclinical studies. Its ability to interact with biological targets such as enzymes and receptors has been explored in several research endeavors. The hydroxymethyl group, in particular, serves as a versatile handle for further chemical modifications, facilitating the synthesis of analogs with enhanced pharmacokinetic profiles.

The synthesis of [2-(4-bromo-2-fluorophenoxy)phenyl]methanol involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired molecular framework. These techniques ensure that the final product meets the stringent requirements of pharmaceutical-grade materials.

The pharmacological activity of this compound has been evaluated in several in vitro and in vivo models. Initial studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory pathways. The bromo and fluoro substituents contribute to its binding affinity by modulating electronic and steric interactions with target proteins. This has opened up new avenues for exploring its therapeutic potential in conditions such as cancer, neurodegeneration, and autoimmune diseases.

Furthermore, the compound's structural features make it suitable for use as a building block in combinatorial chemistry libraries. By incorporating it into diverse molecular frameworks, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify novel lead compounds for drug development.

The chemical stability of [2-(4-bromo-2-fluorophenoxy)phenyl]methanol is another critical aspect that has been thoroughly investigated. The presence of halogen atoms generally enhances stability against degradation processes, ensuring that the compound remains active under various storage conditions. This characteristic is particularly important for pharmaceutical applications where long-term stability is essential.

In conclusion, [2-(4-bromo-2-fluorophenoxy)phenyl]methanol (CAS No. 477886-98-9) represents a valuable asset in the pharmaceutical industry. Its unique structural features, combined with its promising biological activity, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of drug discovery and therapeutic intervention.